2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C16H14Cl2N2O3S
• Molecular Weight: 385.3 g/mol
• IUPAC Name: 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C16H14Cl2N2O3S/c17-8-4-5-11(10(18)6-8)23-7-13(21)20-16-14(15(19)22)9-2-1-3-12(9)24-16/h4-6H,1-3,7H2,(H2,19,22)(H,20,21)
• InChI Key: LLHMEHBBTDETTR-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)COC3=C(C=C(C=C3)Cl)Cl

Description

2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It belongs to the class of cyclopentathiophene carboxamide compounds and has been studied for its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of 2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves the inhibition of the NF-κB pathway, which is involved in the regulation of cell proliferation, survival, and inflammation. By inhibiting this pathway, the compound can induce apoptosis in cancer cells and reduce inflammation.
Biochemical and Physiological Effects
Studies have shown that 2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide can induce apoptosis in cancer cells by activating caspases, which are enzymes involved in programmed cell death. It has also been shown to reduce the expression of pro-inflammatory cytokines and to increase the expression of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in lab experiments include its potential therapeutic properties, its ability to inhibit the NF-κB pathway, and its low toxicity. However, its limitations include the need for further studies to determine its efficacy and safety in humans, as well as the need for more efficient synthesis methods.

Future Directions

There are several potential future directions for the study of 2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. These include:
1. Further studies to determine its efficacy and safety in humans.
2. Studies to determine its potential as a therapeutic agent for other diseases, such as inflammatory bowel disease and rheumatoid arthritis.
3. Studies to optimize its synthesis method and improve its yield.
4. Studies to develop new derivatives of the compound with improved efficacy and safety.
5. Studies to investigate its potential as a chemopreventive agent, i.e. a substance that can prevent the development of cancer.
In conclusion, 2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a promising compound with potential therapeutic properties. Its mechanism of action involves the inhibition of the NF-κB pathway, and it has been shown to induce apoptosis in cancer cells and reduce inflammation. Further studies are needed to determine its efficacy and safety in humans, as well as its potential for other diseases and as a chemopreventive agent.

Synthesis Methods

The synthesis of 2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves the reaction of 2,4-dichlorophenoxyacetic acid with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with ammonia to yield the final product.

Scientific Research Applications

2-{[(2,4-dichlorophenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been studied for its potential therapeutic properties, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis (programmed cell death) in cancer cells. It has also been studied for its potential anti-inflammatory and anti-oxidant properties.